Cas no 2228393-81-3 (1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-ol)

• Product Name: 1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-ol
• CAS No: 2228393-81-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6034867
• PubChem ID: 165610697
• Update Time: 2025-06-14

1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-ol
• EN300-1748434
• 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol
• 2228393-81-3

• Inchi： 1S/C12H14N2O/c1-9(15)12(5-6-12)10-8-13-11-4-2-3-7-14(10)11/h2-4,7-9,15H,5-6H2,1H3
• InChI Key： AZMHCKNSCAAOGY-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CN=C3C=CC=CN23)CC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.5Ų

Additional information on 1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-ol

Research Brief on 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol (CAS: 2228393-81-3): Recent Advances and Applications

1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol (CAS: 2228393-81-3) is a novel small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound belongs to the imidazo[1,2-a]pyridine class, a heterocyclic scaffold known for its diverse pharmacological properties. Recent synthetic routes for 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol have been optimized to improve yield and purity, with particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a one-pot cascade reaction that significantly reduces the number of steps and minimizes waste generation, making the process more sustainable and scalable for industrial applications.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol exhibits promising inhibitory effects on specific kinase pathways implicated in cancer progression. Notably, it has shown selective activity against certain isoforms of the PI3K/AKT/mTOR pathway, which is often dysregulated in solid tumors. These findings were corroborated by a recent preclinical study, where the compound demonstrated significant tumor growth inhibition in xenograft models without causing severe adverse effects, suggesting a favorable therapeutic window.

Beyond oncology, research has also explored the compound's potential in treating neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol can modulate glutamate receptor activity, offering neuroprotective effects in models of Alzheimer's disease. This dual functionality—targeting both kinase pathways and neurotransmitter systems—positions the compound as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in the clinical translation of 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural optimization or formulation strategies to enhance its absorption and distribution. Additionally, the exact mechanism of action in certain biological contexts remains to be fully elucidated, warranting more detailed mechanistic studies.

In conclusion, 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-ol (CAS: 2228393-81-3) represents a promising scaffold in medicinal chemistry with broad therapeutic potential. Ongoing research efforts are focused on addressing its limitations and expanding its applications, making it a compound of significant interest for future drug development. This brief underscores the need for continued investment in both basic and applied research to unlock its full potential.